Cas no 1134-61-8 (2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-)

• Product Name: 2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
• CAS No: 1134-61-8
• MF: C₁₂H₈S₂
• MW: 216.321920394897
• CID: 150865
• PubChem ID: 70813
• Update Time: 2025-04-19

2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene,5-(3-buten-1-yn-1-yl)-
• 2-but-3-en-1-ynyl-5-thiophen-2-ylthiophene
• 5-(3-buten-1-ynyl)-2,2'-bithiophene
• 2,2'-Bithiophene, 5-(3-buten-1-ynyl)-
• 5-(but-3-en-1-yn-1-yl)-2,2'-bithiophene
• LMFA12000351
• 5-(But-3-ene-1-ynyl)-2,2'-bithienyl
• InChI=1/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H
• Q27105545
• NS00094765
• MEGxp0_001541
• DTXSID70150400
• 5-(3-Buten-1-ynyl)-2,2'-bithienyl
• CHEMBL2252901
• 5-But-3-en-1-ynyl-[2,2']bithiophenyl
• 5-but-3-en-1-yn-1-yl-2,2'-bithiophene
• SCHEMBL4785589
• 2,2'-Bithiophene, 5-(3-buten-1-yn-1-yl)-
• CHEBI:2015
• 1134-61-8
• 5-(but-3-en-1-ynyl)-2,2'-bithiophene
• C08397
• 5-(3-buten-1-ynyl)-2,2/'-bithiophene

• Inchi： 1S/C12H8S2/c1-2-3-5-10-7-8-12(14-10)11-6-4-9-13-11/h2,4,6-9H,1H2
• InChI Key： GWAIEOFEEWQORO-UHFFFAOYSA-N
• SMILES： S1C(C#CC=C)=CC=C1C1=CC=CS1

Computed Properties

• Exact Mass: 216.00684
• Monoisotopic Mass: 216.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes